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Compound of Interest

Compound Name: Diorcinol

Cat. No.: B3420825 Get Quote

Diorcinol: A Technical Guide to Health and
Safety
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available health and safety information for

Diorcinol. It is intended for use by qualified professionals in a laboratory or research setting.

The toxicological properties of Diorcinol have not been fully investigated, and this guide

should be used in conjunction with standard laboratory safety practices and a thorough risk

assessment. Information on related compounds is included for guidance where specific data for

Diorcinol is lacking.

Chemical and Physical Properties
Diorcinol is a naturally occurring diphenyl ether derivative found in some fungi.[1][2] Its

chemical and physical properties are summarized below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b3420825?utm_src=pdf-interest
https://www.benchchem.com/product/b3420825?utm_src=pdf-body
https://www.benchchem.com/product/b3420825?utm_src=pdf-body
https://www.benchchem.com/product/b3420825?utm_src=pdf-body
https://www.benchchem.com/product/b3420825?utm_src=pdf-body
https://www.researchgate.net/publication/275052151_Identification_and_Biological_Evaluation_of_Secondary_Metabolites_from_the_Endolichenic_Fungus_Aspergillus_versicolor
https://www.mdpi.com/1660-3397/23/11/429
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3420825?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Chemical Formula C14H14O3 [3]

CAS Number 20282-75-1 [3]

Molecular Weight 230.26 g/mol [4]

Appearance Not specified, likely solid -

Melting Point Not determined [5]

Boiling Point Not determined [5]

Solubility Soluble in methanol [6]

Hazard Identification and Classification
There is conflicting information regarding the hazards of Diorcinol. One supplier's Safety Data

Sheet (SDS) classifies it as not a hazardous substance or mixture.[3] However, due to the lack

of comprehensive toxicological data, and the known hazards of structurally related compounds

like Orcinol and Resorcinol, a cautious approach is warranted.

GHS Hazard Classification (Based on related compounds Orcinol and Resorcinol):

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-N12614/Diorcinol-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-N12614/Diorcinol-SDS-MedChemExpress.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Diorcinol
https://cdn.caymanchem.com/cdn/msds/34467m.pdf
https://cdn.caymanchem.com/cdn/msds/34467m.pdf
https://www.researchgate.net/figure/Purification-and-characterization-of-the-bioactive-compound-diorcinol-A-Structure-of_fig4_371954512
https://www.benchchem.com/product/b3420825?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-N12614/Diorcinol-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3420825?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[5]

[7]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[5]

[7]

Serious Eye Damage/Eye

Irritation
Category 1 / 2A

H318: Causes serious eye

damage[7] / H319: Causes

serious eye irritation[5]

Skin Sensitization Category 1B
H317: May cause an allergic

skin reaction[7]

Specific Target Organ Toxicity

(Single Exposure)

Category 1 (Central nervous

system, Blood), Category 2

(Respiratory system), Category

3 (Respiratory irritation)

H370: Causes damage to

organs[7], H371: May cause

damage to organs[7], H335:

May cause respiratory

irritation[5]

Hazardous to the Aquatic

Environment, Acute Hazard
Category 1

H400: Very toxic to aquatic

life[7]

Hazardous to the Aquatic

Environment, Long-term

Hazard

Category 3
H412: Harmful to aquatic life

with long lasting effects[7]

Safe Handling and Personal Protective Equipment
(PPE)
Given the potential hazards, the following handling procedures and personal protective

equipment are recommended.

Engineering Controls:

Handle in a well-ventilated area, preferably in a chemical fume hood.

Ensure eyewash stations and safety showers are readily accessible.
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Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[7][8]

Skin Protection: Wear protective gloves (e.g., nitrile) and a lab coat.[7][8] Avoid prolonged or

repeated skin contact.

Respiratory Protection: If dusts are generated, use a NIOSH-approved respirator with a

particulate filter.

Hand Hygiene: Wash hands thoroughly after handling.[7]

General Handling Precautions:

Avoid breathing dust, fume, gas, mist, vapors, or spray.[5]

Do not eat, drink, or smoke when using this product.[7][8]

Avoid release to the environment.[7]

First Aid Measures
In case of exposure, follow these first aid procedures and seek medical attention.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.sigmaaldrich.com/TW/en/sds/sial/307521?userType=undefined
https://www.fishersci.nl/chemicalProductData_uk/wercs?itemCode=10386870&lang=EN
https://www.sigmaaldrich.com/TW/en/sds/sial/307521?userType=undefined
https://www.fishersci.nl/chemicalProductData_uk/wercs?itemCode=10386870&lang=EN
https://www.sigmaaldrich.com/TW/en/sds/sial/307521?userType=undefined
https://cdn.caymanchem.com/cdn/msds/34467m.pdf
https://www.sigmaaldrich.com/TW/en/sds/sial/307521?userType=undefined
https://www.fishersci.nl/chemicalProductData_uk/wercs?itemCode=10386870&lang=EN
https://www.sigmaaldrich.com/TW/en/sds/sial/307521?userType=undefined
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3420825?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Measures

Ingestion
Do NOT induce vomiting. Rinse mouth with

water and call a physician.[3]

Inhalation

Move to fresh air. If breathing is difficult, give

oxygen. If not breathing, give artificial

respiration. Seek medical attention.[3][8]

Skin Contact

Immediately wash with plenty of soap and water

for at least 15 minutes.[8] Remove

contaminated clothing. If skin irritation or rash

occurs, get medical advice/attention.[7]

Eye Contact

Immediately rinse cautiously with water for

several minutes.[7][8] Remove contact lenses, if

present and easy to do.[7][8] Continue rinsing.

[7][8] Immediately call a POISON CENTER or

doctor.[7]

Experimental Protocols
Detailed experimental protocols for Diorcinol are not widely available. The following are

generalized methodologies based on research involving Diorcinol and related compounds.

Isolation of Diorcinol from Fungal Cultures
This protocol is a generalized procedure based on the methods described for isolating

secondary metabolites from fungi.[2]
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Fungal Culture Extraction Purification

Inoculation Incubation Solvent ExtractionHarvested Culture Crude Extract ChromatographyCrude Product Pure Diorcinol
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Risk Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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